Cas no 2803758-80-5 (N-[(1,1-Dimethylethoxy)carbonyl]-3-(fluorosulfonyl)-D-alanine 1,1-dimethylethyl ester)

• Product Name: N-[(1,1-Dimethylethoxy)carbonyl]-3-(fluorosulfonyl)-D-alanine 1,1-dimethylethyl ester
• CAS No: 2803758-80-5
• MF: C₁₂H₂₂FNO₆S
• MW: 327.369586467743
• CID: 6418500
• Update Time: 2025-08-03

N-[(1,1-Dimethylethoxy)carbonyl]-3-(fluorosulfonyl)-D-alanine 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• N-[(1,1-Dimethylethoxy)carbonyl]-3-(fluorosulfonyl)-D-alanine 1,1-dimethylethyl ester

• Inchi： 1S/C12H22FNO6S/c1-11(2,3)19-9(15)8(7-21(13,17)18)14-10(16)20-12(4,5)6/h8H,7H2,1-6H3,(H,14,16)/t8-/m1/s1
• InChI Key： FAJSUKQZZFFVLY-MRVPVSSYSA-N
• SMILES： C(OC(C)(C)C)(=O)[C@@H](CS(F)(=O)=O)NC(OC(C)(C)C)=O

Experimental Properties

• Density: 1.215±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 438.8±40.0 °C(Predicted)
• pka: 9.96±0.46(Predicted)

Additional information on N-[(1,1-Dimethylethoxy)carbonyl]-3-(fluorosulfonyl)-D-alanine 1,1-dimethylethyl ester

Comprehensive Overview of N-[(1,1-Dimethylethoxy)carbonyl]-3-(fluorosulfonyl)-D-alanine 1,1-dimethylethyl ester (CAS No. 2803758-80-5)

The compound N-[(1,1-Dimethylethoxy)carbonyl]-3-(fluorosulfonyl)-D-alanine 1,1-dimethylethyl ester (CAS No. 2803758-80-5) is a highly specialized fluorosulfonyl-containing derivative of D-alanine, widely utilized in advanced peptide synthesis and bioconjugation applications. Its unique chemical structure, featuring both Boc-protected and tert-butyl ester groups, makes it a valuable intermediate in pharmaceutical research and drug development. Researchers frequently employ this compound for its ability to introduce sulfonyl fluoride moieties into target molecules, a critical step in covalent inhibitor design and proteomics studies.

In recent years, the demand for sulfur(VI)-fluoride exchange (SuFEx) click chemistry reagents has surged, positioning CAS No. 2803758-80-5 as a compound of significant interest. Its fluorosulfonyl group enables efficient biomolecule labeling, aligning with trends in precision medicine and targeted therapy development. The compound's stability under physiological conditions while maintaining reactivity makes it particularly useful for live-cell imaging and protein-protein interaction studies, addressing key questions in chemical biology forums and research publications.

The tert-butoxycarbonyl (Boc) protection in this molecule provides orthogonal deprotection capabilities, allowing selective modification in complex multi-step syntheses. This feature is frequently discussed in organic chemistry communities investigating amino acid derivatives. Moreover, the D-configuration of the alanine backbone offers advantages in creating chiral pharmaceuticals, meeting growing industry needs for enantioselective synthesis approaches.

From a material science perspective, the compound's fluorosulfonyl functionality shows promise for developing novel polymeric materials with unique surface properties. Researchers exploring smart materials for biomedical applications often search for compounds like 2803758-80-5 to create functionalized surfaces with controlled reactivity. The hydrolytic stability of the tert-butyl ester group further enhances its utility in aqueous-phase chemistry applications.

Analytical characterization of N-[(1,1-Dimethylethoxy)carbonyl]-3-(fluorosulfonyl)-D-alanine 1,1-dimethylethyl ester typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods verify the compound's structural integrity and optical purity, crucial parameters for high-throughput screening applications. Recent publications highlight its growing role in fragment-based drug discovery, where its balanced lipophilicity and reactivity profile make it suitable for lead compound optimization.

Storage and handling recommendations for this compound emphasize protection from moisture and maintenance at low temperatures to preserve the fluorosulfonyl group's reactivity. Proper chemical compatibility considerations are essential when planning reactions, as the sulfonyl fluoride moiety may interact with various nucleophiles and basic conditions. These practical aspects generate numerous queries in chemical synthesis forums and laboratory technique discussions.

The commercial availability of CAS 2803758-80-5 through specialized fine chemical suppliers has expanded its accessibility to academic researchers and industrial laboratories alike. Current market trends indicate increasing interest in such tailor-made building blocks for medicinal chemistry programs. The compound's structure-activity relationship potential continues to inspire novel applications in enzyme inhibition studies and chemical probe development.

Future research directions for this compound may explore its utility in biocompatible crosslinking systems or as a precursor for PET radiotracer development. The growing field of chemical proteomics particularly values such reactive handles for mapping biological pathways. As synthetic methodologies advance, derivatives of 2803758-80-5 may find applications in emerging areas like degron-based therapeutics and targeted protein degradation technologies.